Cas no 66158-33-6 (1-allyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid)

• Product Name: 1-allyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
• CAS No: 66158-33-6
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD00140660
• CID: 963380
• PubChem ID: 2763481
• Update Time: 2025-05-19

1-allyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-allyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
• 2-oxo-1-prop-2-enylpyridine-3-carboxylic acid
• 1-Allyl-1,2-dihydro-2-oxo-nicotinsaeure
• allyloxodihydropyridinecarboxylicacid
• 2-Oxo-1-(prop-2-en-1-yl)-1,2-dihydropyridine-3-carboxylic acid
• MFCD00140660
• 66158-33-6
• 2-oxo-1-(prop-2-en-1-yl)pyridine-3-carboxylic acid
• DTXSID00376979
• SB52795
• J-504169
• DB-374483
• SCHEMBL5056802
• 1-allyl-2-oxo-1,2-dihydro-3-pyridinecarboxylicacid
• CS-0454701
• 1-Allyl-2-oxo-1,2-dihydropyridine-3-carboxylicacid
• 1-Allyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1F-340S
• 1,2-Dihydro-2-oxo-1-(2-propen-1-yl)-3-pyridinecarboxylic acid
• AKOS005069848
• Oprea1_435640

• MDL： MFCD00140660
• Inchi： 1S/C9H9NO3/c1-2-5-10-6-3-4-7(8(10)11)9(12)13/h2-4,6H,1,5H2,(H,12,13)
• InChI Key： NNKVCVYNECBKPK-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC=CN1CC=C

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.279
• Melting Point: 126-127°C
• Boiling Point: 382.5°C at 760 mmHg
• Flash Point: 185.1°C
• Refractive Index: 1.567
• PSA: 59.30000
• LogP: 0.73250

1-allyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-allyl-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid

1-Allyl-2-Oxo-1,2-Dihydro-3-Pyridinecarboxylic Acid (CAS No. 66158-33-6)

The compound 1-Allyl-2-Oxo-1,2-Dihydro-3-Pyridinecarboxylic Acid (CAS No. 66158-33-6) is a significant organic molecule with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The pyridine ring serves as the core structure, with substituents at positions 1 and 3. The allyl group at position 1 introduces conjugation and flexibility, while the carboxylic acid group at position 3 imparts acidity and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug design due to their ability to interact with various biological targets. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of 1-Allyl-2-Oxo-1,2-Dihydro-3-Pyridinecarboxylic Acid exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. This finding underscores the potential of this compound as a lead molecule for developing novel therapeutic agents.

In the field of agrochemistry, pyridine-based compounds have shown promise as plant growth regulators. A study in *Plant Physiology* revealed that derivatives of CAS No. 66158-33-6 can enhance stress tolerance in crops by modulating phytohormone signaling pathways. This application aligns with the growing demand for sustainable agricultural practices and highlights the versatility of this compound.

From a synthetic perspective, the synthesis of 1-Allyl-2-Oxo-1,2-Dihydro-3-Pyridinecarboxylic Acid involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have optimized these methods to achieve higher yields and better purity. For example, a recent protocol published in *Organic Process Research & Development* utilized microwave-assisted synthesis to streamline the production process, making it more efficient for industrial applications.

The structural features of this compound also make it an attractive candidate for materials science applications. The conjugated system formed by the allyl group and the pyridine ring enables electronic properties that are valuable in designing advanced materials such as conductive polymers or organic semiconductors. Preliminary studies suggest that derivatives of CAS No. 66158-33-6 could be used as building blocks for next-generation electronic devices.

In conclusion, 1-Allyl-2-Oxo-1,2-Dihydro-3-Pyridinecarboxylic Acid (CAS No. 66158-33) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers in drug discovery, agriculture, and materials science. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.